Cas no 91538-79-3 (1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl)-)

• Product Name: 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl)-
• CAS No: 91538-79-3
• MF: C₂₈H₃₈
• MW: 374.601328372955
• CID: 61521
• PubChem ID: 20538185
• Update Time: 2025-05-23

1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(4-ethylcyclohexyl)-1,1'-biphenyl
• 1,1'-Biphenyl, 4,4'-bis(4-ethylcyclohexyl)-
• 1-(4-ethylcyclohexyl)-4-[4-(4-ethylcyclohexyl)phenyl]benzene
• 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl)-
• AKOS015917957
• 91538-79-3
• FT-0751300
• 4,4'-bis-(4-Ethylcyclohexyl)-1,1'-biphenyl

• Inchi： 1S/C28H38/c1-3-21-5-9-23(10-6-21)25-13-17-27(18-14-25)28-19-15-26(16-20-28)24-11-7-22(4-2)8-12-24/h13-24H,3-12H2,1-2H3
• InChI Key： LMNCQPQSSCIAFO-UHFFFAOYSA-N
• SMILES： C1(CC)CCC(C2C=CC(=CC=2)C2C=CC(=CC=2)C2CCC(CC)CC2)CC1

Computed Properties

• Exact Mass: 374.29700
• Monoisotopic Mass: 374.297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 10.2

Experimental Properties

• Density: 0.954
• Boiling Point: 496.7°C at 760 mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.53
• PSA: 0.00000
• LogP: 8.72120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl)-

1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl) (CAS No. 91538-79-3)

The compound 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl), identified by the CAS number 91538-79-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, where two phenyl rings are connected by a single bond. The substituents on the biphenyl system are 4-ethylcyclohexyl groups, which are attached at the para positions of each phenyl ring. This specific substitution pattern imparts the molecule with distinctive electronic and steric properties, making it a valuable component in advanced chemical systems.

Recent studies have highlighted the importance of biphenyl derivatives in the development of novel materials for electronic applications. The 4-ethylcyclohexyl substituents on the biphenyl core provide a balance between rigidity and flexibility, which is crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that these substituents can enhance the charge transport properties of the material while maintaining stability under operational conditions. This makes 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl) a promising candidate for next-generation electronic devices.

In addition to its electronic applications, this compound has shown potential in the field of drug delivery systems. The bulky 4-ethylcyclohexyl groups can act as effective carriers for bioactive molecules, enhancing their solubility and bio availability. Recent experiments have indicated that when incorporated into polymer matrices, this compound can significantly improve drug release profiles, making it a valuable tool in pharmaceutical research.

The synthesis of 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl) involves a multi-step process that typically includes Friedel-Crafts alkylation or Suzuki coupling reactions. These methods allow for precise control over the substitution pattern and ensure high purity of the final product. Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are employed to confirm the molecular structure and analyze its physical properties.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes oxidative degradation. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, 1,1'-Biphenyl,4,4'-bis(4-ethylcyclohexyl) (CAS No. 91538-79-3) is a versatile compound with wide-ranging applications in electronics and pharmaceuticals. Its unique structure and functional groups make it a subject of ongoing research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing modern technology and medicine.